Cas no 89007-53-4 (1-Piperazinecarbothioamide, N-ethyl-4-(6-methoxypyrazinyl)-)

• Product Name: 1-Piperazinecarbothioamide, N-ethyl-4-(6-methoxypyrazinyl)-
• CAS No: 89007-53-4
• MF: C₁₂H₁₉N₅OS
• MW: 281.377160310745
• CID: 616260
• PubChem ID: 13318699
• Update Time: 2025-04-19

1-Piperazinecarbothioamide, N-ethyl-4-(6-methoxypyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioamide, N-ethyl-4-(6-methoxypyrazinyl)-
• N-ethyl-4-(6-methoxypyrazin-2-yl)piperazine-1-carbothioamide
• SCHEMBL11088373
• DTXSID50536667
• 89007-53-4
• AGDGUUDFRXXHDF-UHFFFAOYSA-N
• N-Ethyl-4-(6-methoxy-2-pyrazinyl)-1-piperazinethiocarboxamide

• Inchi： 1S/C12H19N5OS/c1-3-14-12(19)17-6-4-16(5-7-17)10-8-13-9-11(15-10)18-2/h8-9H,3-7H2,1-2H3,(H,14,19)
• InChI Key： AGDGUUDFRXXHDF-UHFFFAOYSA-N
• SMILES： S=C(NCC)N1CCN(C2C=NC=C(N=2)OC)CC1

Computed Properties

• Exact Mass: 281.13103142g/mol
• Monoisotopic Mass: 281.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.6Ų